molecular formula C16H19FN4O B1609703 2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine CAS No. 426829-20-1

2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine

Cat. No.: B1609703
CAS No.: 426829-20-1
M. Wt: 302.35 g/mol
InChI Key: VIVXNAQRWKTJPF-UHFFFAOYSA-N
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Description

2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine is a useful research compound. Its molecular formula is C16H19FN4O and its molecular weight is 302.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

426829-20-1

Molecular Formula

C16H19FN4O

Molecular Weight

302.35 g/mol

IUPAC Name

2-[1-(3-fluorophenyl)ethoxy]-6-piperazin-1-ylpyrazine

InChI

InChI=1S/C16H19FN4O/c1-12(13-3-2-4-14(17)9-13)22-16-11-19-10-15(20-16)21-7-5-18-6-8-21/h2-4,9-12,18H,5-8H2,1H3

InChI Key

VIVXNAQRWKTJPF-UHFFFAOYSA-N

SMILES

CC(C1=CC(=CC=C1)F)OC2=NC(=CN=C2)N3CCNCC3

Canonical SMILES

CC(C1=CC(=CC=C1)F)OC2=NC(=CN=C2)N3CCNCC3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of the product from step 1 above (crude, 1.09 g, ˜4.3 mmol), piperazine (1.03 g, 12.0 mmol) and K2CO3 (1.00 g, 7.2 mmol) in acetonitrile (5 mL) was heated under reflux overnight (20 h). After cooling, ethyl acetate (15 mL) and water (5 mL) were added. The ethyl acetate layer was filtered through a short column of silica gel using MeOH/ethyl ether (1:1) as eluent to give 0.72 g (55%) of the title compound as an oil. HRMS m/z calcd for C16H19N4O4F (M)+ 302.1543, found 302.1528. Anal. (C16H19N4OF.0.5 H2O) C, H, N.
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